Cas no 131002-03-4 (2-bromo-4-methylbenzamide)
2-bromo-4-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-methylbenzamide
- 2-Brom-p-toluylsaeure-amid;2-Brom-4-methyl-benzoesaeure-amid;2-Brom-p-toluamide;2-bromo-4-methyl-benzoic acid amide;
- E91505
- NSC95797
- SCHEMBL305165
- 2-Bromo-4-methyl-benzamide
- AKOS017552495
- CS-0191567
- RZQOTWSJWWOQHP-UHFFFAOYSA-N
- DTXSID201312307
- NSC-95797
- 131002-03-4
- MFCD18392004
- DB-203073
-
- Inchi: 1S/C8H8BrNO/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H2,10,11)
- InChI Key: RZQOTWSJWWOQHP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1C(N)=O
Computed Properties
- Exact Mass: 212.97900
- Monoisotopic Mass: 212.97893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09000
- LogP: 2.55670
2-bromo-4-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002544-250mg |
2-Bromo-4-methylbenzamide |
131002-03-4 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015002544-500mg |
2-Bromo-4-methylbenzamide |
131002-03-4 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015002544-1g |
2-Bromo-4-methylbenzamide |
131002-03-4 | 97% | 1g |
1,534.70 USD | 2021-06-21 | |
| Apollo Scientific | OR346692-1g |
2-Bromo-4-methylbenzamide |
131002-03-4 | 95+% | 1g |
£283.00 | 2023-09-02 | |
| 1PlusChem | 1P00LXPU-250mg |
2-bromo-4-methylbenzamide |
131002-03-4 | 250mg |
$132.00 | 2025-03-01 | ||
| 1PlusChem | 1P00LXPU-1g |
2-bromo-4-methylbenzamide |
131002-03-4 | 1g |
$243.00 | 2025-03-01 | ||
| 1PlusChem | 1P00LXPU-5g |
2-bromo-4-methylbenzamide |
131002-03-4 | 5g |
$1055.00 | 2025-03-01 | ||
| A2B Chem LLC | AK22674-250mg |
2-bromo-4-methylbenzamide |
131002-03-4 | 250mg |
$95.00 | 2024-04-20 | ||
| A2B Chem LLC | AK22674-1g |
2-bromo-4-methylbenzamide |
131002-03-4 | 1g |
$195.00 | 2024-04-20 | ||
| A2B Chem LLC | AK22674-5g |
2-bromo-4-methylbenzamide |
131002-03-4 | 5g |
$895.00 | 2024-04-20 |
2-bromo-4-methylbenzamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 2-bromo-4-methylbenzamide
Comprehensive Guide to 2-Bromo-4-methylbenzamide (CAS No. 131002-03-4): Properties, Applications, and Industry Insights
2-Bromo-4-methylbenzamide (CAS No. 131002-03-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated benzamide derivative exhibits unique structural features, making it valuable for drug discovery and material science applications. With the rising demand for halogenated compounds in medicinal chemistry, this molecule has become a subject of interest for researchers exploring structure-activity relationships (SAR) and molecular docking studies.
The compound's bromine substituent at the 2-position and methyl group at the 4-position create distinct electronic effects that influence its reactivity. Recent publications highlight its potential as a building block for developing novel heterocyclic compounds, particularly in the synthesis of benzodiazepine analogs and kinase inhibitors. Analytical techniques like HPLC purification and NMR characterization are essential for verifying the purity of 131002-03-4, especially when used in high-throughput screening applications.
Environmental considerations surrounding brominated organic compounds have led to increased research into green chemistry approaches for synthesizing 2-bromo-4-methylbenzamide. Modern catalytic bromination methods using N-bromosuccinimide (NBS) or bromoperoxidases offer more sustainable alternatives to traditional protocols. These advancements align with the pharmaceutical industry's focus on atom economy and waste reduction in API manufacturing.
From a commercial perspective, CAS 131002-03-4 serves as a key intermediate for custom synthesis services catering to contract research organizations (CROs). Suppliers typically provide this compound with >98% purity, accompanied by comprehensive analytical certificates and MSDS documentation. The global market for such fine chemicals continues to expand, driven by growing R&D expenditures in biotech startups and academic laboratories.
Stability studies indicate that 2-bromo-4-methylbenzamide should be stored under inert atmosphere conditions to prevent bromine displacement or amide hydrolysis. Proper handling requires glove box techniques when working with sensitive reactions. The compound's crystallization behavior from various solvents has been documented, providing valuable data for process chemistry optimization.
Emerging applications include its use in metal-organic frameworks (MOFs) and as a ligand precursor for palladium-catalyzed cross-coupling reactions. The ortho-bromo position offers excellent reactivity in Buchwald-Hartwig amination and Suzuki-Miyaura coupling, important transformations in fragment-based drug design. These properties make 131002-03-4 particularly valuable for medicinal chemists developing targeted therapies.
Quality control protocols for 2-bromo-4-methylbenzamide typically involve GC-MS analysis to detect potential process impurities. Regulatory compliance with ICH guidelines ensures the material meets standards for preclinical research applications. Recent patent literature reveals innovative uses in proteolysis targeting chimera (PROTAC) development, showcasing the compound's versatility in bioconjugation chemistry.
The thermal characteristics of 2-bromo-4-methylbenzamide have been investigated using differential scanning calorimetry (DSC), revealing important data for formulation scientists. Its logP value and aqueous solubility profile make it suitable for structure-based optimization in lead compound development. These physicochemical properties are crucial for ADMET prediction models used in computer-aided drug design (CADD).
Industrial-scale production of CAS 131002-03-4 requires specialized flow chemistry equipment to ensure consistent batch-to-batch reproducibility. Manufacturers employ quality-by-design (QbD) principles to optimize parameters like reaction temperature and residence time. The compound's spectral data (including IR fingerprints and UV-Vis spectra) are well-documented in scientific literature, facilitating its identification in analytical laboratories.
Future research directions may explore the electrochemical properties of 2-bromo-4-methylbenzamide for organic electronic applications or its potential in biocatalysis systems. As the demand for tailor-made intermediates grows, this compound will likely maintain its importance in structure diversification strategies for small molecule libraries used in high-content screening platforms.
131002-03-4 (2-bromo-4-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)